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Compound of Interest

Compound Name: Bromo-PEG6-alcohol

Cat. No.: B1667896

This in-depth technical guide provides a comprehensive overview of the solubility and stability
of Bromo-PEG6-alcohol, a versatile bifunctional linker crucial for researchers, scientists, and
professionals in drug development, particularly in the field of Proteolysis Targeting Chimeras
(PROTACS).

Introduction

Bromo-PEG6-alcohol, with the chemical formula C12H25BrO6, is a polyethylene glycol (PEG)
derivative featuring a terminal bromide group and a hydroxyl group.[1] The hexaethylene glycol
spacer enhances the molecule's hydrophilicity, which in turn increases its solubility in aqueous
media.[1][2][3][4] The bromide serves as an excellent leaving group for nucleophilic substitution
reactions, while the hydroxyl group allows for further chemical modifications, making it a
valuable component in the synthesis of complex molecules like PROTACSs.

Physicochemical Properties

A summary of the key physicochemical properties of Bromo-PEG6-alcohol is presented
below.
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Property Value Reference
Molecular Formula C12H25BrO6

Molecular Weight 345.23 g/mol

Appearance Liquid

Purity >95% to 98%

Boiling Point 404.9 £ 40.0 °C at 760 mmHg

Density 1.282 + 0.06 g/cm?3

pKa 14.36 + 0.10 (Predicted)

Solubility Data

Bromo-PEG6-alcohol exhibits solubility in a range of common laboratory solvents. The
hydrophilic nature of the PEG chain significantly contributes to its solubility in aqueous
solutions. The available data on its solubility is qualitative and summarized in the table below.

Solvent Solubility Reference
Water Soluble
Dichloromethane (DCM) Soluble
Dimethyl sulfoxide (DMSO) Soluble

Note: Quantitative solubility data (e.g., in mg/mL or molarity) is not readily available in the
public domain. It is recommended to determine the solubility for specific applications
empirically.

Stability Data

The stability of Bromo-PEG6-alcohol is critical for its storage and handling. The compound is
generally stable under recommended storage conditions.

Storage Stability
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Proper storage is essential to maintain the integrity of Bromo-PEG6-alcohol. The following
table summarizes the recommended storage conditions.

Condition Duration Temperature Reference
Short Term Days to Weeks 0-4°Cor2-8°C

Long Term Months to Years -20 °C

In Solvent (DMSO) 1 Month -20 °C

In Solvent (DMSO) 6 Months -80 °C

MedKoo Biosciences suggests a shelf life of over three years if stored properly. The compound
is considered stable for several weeks under ambient shipping conditions.

Chemical Stability

The primary reactive sites of Bromo-PEG6-alcohol are the bromide and hydroxyl groups. The
carbon-bromine bond can be susceptible to nucleophilic substitution and hydrolysis. While
specific data on the hydrolysis rate of Bromo-PEG6-alcohol is not available, bromoalkanes
can undergo slow hydrolysis in aqueous environments. The stability of the compound in
solution will be dependent on the solvent, pH, and temperature.

Experimental Protocols

Detailed experimental protocols for determining the precise solubility and stability of Bromo-
PEG6-alcohol are crucial for its effective use. The following sections provide generalized
methodologies based on standard laboratory practices.

Protocol for Determining Aqueous Solubility

This protocol outlines a method for determining the equilibrium solubility of Bromo-PEG6-
alcohol in an aqueous buffer.
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4 Preparation )

Prepare saturated solution:
Add excess Bromo-PEG6-alcohol to aqueous buffer.

l

Equilibrate solution:
Stir at a constant temperature (e.g., 25 °C)
for a defined period (e.g., 24-48 hours).

- J

Separation
Separate solid from liquid:
Centrifuge or filter the solution
to remove undissolved solid.

Anavlysis

Quantify concentration:
Analyze the supernatant using a suitable analytical method
(e.g., HPLC, LC-MS, or NMR with an internal standard).

'

Calculate solubility:
Determine the concentration of Bromo-PEG6-alcohol
in the saturated solution.

Click to download full resolution via product page

Caption: Workflow for determining the agueous solubility of Bromo-PEG6-alcohol.

Protocol for Assessing Stability in Aqueous Solution

This protocol describes a method to evaluate the hydrolytic stability of Bromo-PEG6-alcohol

over time.
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Experiment Setup

in the desired aqueous buffer.

(Aliquot the solution into multiple vials)

Gncubate the vials at a specific temperature (e.g., 37 °C))
\- J

Grepare a stock solution of Bromo-PEGG-aIcohoD

Time-Poinf Sampling

Withdraw aliquots at predetermined time points
(e.g., 0, 2, 4, 8, 24, 48 hours).

Ane%ysis

Analyze each aliquot by a stability-indicating method
(e.g., reverse-phase HPLC) to separate the parent compound
from potential degradation products.

l

Quantify the remaining percentage of Bromo-PEG6-alcohol
at each time point.

l

Getermine the degradation rate or half—life)
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PROTAC Mechanism of Action

Linker (e.q., from Bromo-PEG6-alcohol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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